N-(4,5-dimethyl-1,3-thiazol-2-yl)-2-(2-fluorophenyl)acetamide

• IUPAC Name: N-(4,5-dimethyl-1,3-thiazol-2-yl)-2-(2-fluorophenyl)acetamide
• InChI: InChI=1S/C13H13FN2OS/c1-8-9(2)18-13(15-8)16-12(17)7-10-5-3-4-6-11(10)14/h3-6H,7H2,1-2H3,(H,15,16,17)
• InChI Key: YOTGDXRMHVEAGA-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(SC(=N1)NC(=O)CC2=CC=CC=C2F)C
• Molecular Formula: C13H13FN2OS
• Molecular Weight: 264.32 g/mol

Description

N-(4,5-dimethyl-1,3-thiazol-2-yl)-2-(2-fluorophenyl)acetamide, commonly known as DMF-TA, is a chemical compound that has gained attention in the scientific community due to its potential applications in research.

Mechanism of Action

DMF-TA acts as a voltage-gated sodium channel modulator by binding to a specific site on the channel protein. This binding leads to a shift in the voltage-dependence of channel activation, resulting in a decrease in sodium current amplitude and a decrease in neuronal excitability.
Biochemical and Physiological Effects:
In addition to its effects on voltage-gated sodium channels, DMF-TA has been found to have other biochemical and physiological effects. It has been shown to inhibit the activity of cytochrome P450 enzymes, which are important for drug metabolism. DMF-TA has also been found to have antioxidant properties, which may have implications for the treatment of oxidative stress-related diseases.

Advantages and Limitations for Lab Experiments

One advantage of DMF-TA for lab experiments is its high purity and stability, which allows for consistent and reproducible results. However, its effects on voltage-gated sodium channels can be complex and dependent on the specific channel subtype and experimental conditions. Additionally, DMF-TA has been found to have some toxicity at high concentrations, which may limit its use in certain experiments.

Future Directions

There are several future directions for research on DMF-TA. One area of interest is the development of more selective and potent modulators of voltage-gated sodium channels, which may have greater therapeutic potential. Additionally, further studies are needed to elucidate the specific effects of DMF-TA on different channel subtypes and in different cell types. Finally, the antioxidant properties of DMF-TA may warrant further investigation for its potential use in the treatment of oxidative stress-related diseases.

Synthesis Methods

DMF-TA can be synthesized through a multi-step process involving the reaction of 2-fluoroacetophenone with thioacetamide, followed by cyclization with sulfuric acid. The resulting product is purified through recrystallization to obtain DMF-TA in high yield and purity.

Scientific Research Applications

DMF-TA has been found to have potential applications in scientific research, particularly in the field of neuroscience. It has been shown to modulate the activity of voltage-gated sodium channels, which are important for the generation and propagation of action potentials in neurons. This modulation can lead to changes in neuronal excitability, which can have implications for the treatment of neurological disorders such as epilepsy and chronic pain.